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Compound of Interest

Compound Name: 1-Naphthyl benzoate

Cat. No.: B1617071 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 1-Naphthyl Benzoate

This technical guide provides a comprehensive overview of the melting and boiling points of 1-
Naphthyl benzoate, including detailed experimental protocols for their determination. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical analysis.

Physicochemical Data of 1-Naphthyl Benzoate
1-Naphthyl benzoate, with the chemical formula C₁₇H₁₂O₂, is an aromatic ester.[1][2] Its

physical properties, specifically its melting and boiling points, are critical for its identification,

purification, and application in various synthetic and analytical procedures.

Quantitative Data Summary
The experimentally determined and estimated physical properties of 1-Naphthyl benzoate are

summarized in the table below for quick reference.
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Property Value Notes

Melting Point 55.85°C

Boiling Point 351.35°C Rough Estimate

Molecular Weight 248.28 g/mol [1]

CAS Number 607-55-6 [2]

Experimental Protocols for Determination of
Physical Properties
Accurate determination of melting and boiling points is fundamental in chemical analysis for

substance identification and purity assessment.[3]

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

pure crystalline solids, this transition occurs over a very narrow temperature range. The

presence of impurities typically causes a depression and broadening of the melting point range.

[3][4]

Methodology: Capillary Method

This protocol outlines the standard procedure using a melting point apparatus like a DigiMelt or

a Thiele tube.

Sample Preparation: A small quantity of finely powdered, dry 1-Naphthyl benzoate is

packed into a capillary tube, which is sealed at one end.[4]

Packing the Sample: The open end of the capillary tube is pressed into the sample. The tube

is then inverted and tapped gently on a hard surface to compact the solid at the bottom of

the tube to a height of 5-10 mm.[4]

Apparatus Setup:
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Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. The assembly is then placed in a Thiele tube containing a high-

boiling liquid like paraffin oil.[5]

Digital Apparatus (e.g., DigiMelt): The prepared capillary tube is inserted into the heating

block of the apparatus.[3]

Heating and Observation: The apparatus is heated gently. A rapid heating rate can be used

initially, but the rate should be slowed to approximately 2°C per minute when the temperature

is about 15-20°C below the expected melting point.[3]

Data Recording: Two temperatures are recorded:

The temperature at which the first drop of liquid becomes visible.

The temperature at which the entire sample has completely melted into a clear liquid. This

range is the melting point of the sample.

Caption: Experimental workflow for melting point determination.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4][5] The presence of non-volatile impurities will typically elevate the boiling point.

Methodology: Thiele Tube Method

Sample Preparation: Approximately 2-3 mL of 1-Naphthyl benzoate (in its liquid state) is

placed into a small, clean, dry test tube. A couple of boiling chips are added to ensure

smooth boiling.[4]

Apparatus Setup:

A capillary tube, sealed at one end, is placed into the test tube with its open end

submerged in the liquid.

The test tube is securely fastened to a thermometer. The liquid level should be below the

water or oil level in the heating bath.[4]
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This assembly is then clamped and lowered into a Thiele tube filled with a suitable heating

liquid (e.g., paraffin oil).

Heating and Observation:

The Thiele tube is heated gently at its side arm.[5]

As the temperature rises, air trapped in the capillary tube will expand and exit as bubbles.

When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the open end of the capillary tube.

Data Recording: The heat source is removed, and the liquid is allowed to cool slowly. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is recorded as the boiling point.[5]

Caption: Experimental workflow for boiling point determination.

Synthesis and Research Context
1-Naphthyl benzoate is typically synthesized through the esterification of 1-naphthol with

benzoic acid or its derivatives, such as benzoyl chloride.[6] Its properties are often compared

with its isomer, 2-Naphthyl benzoate, to study how the position of the ester linkage on the

naphthalene ring affects reactivity and photophysical behavior.[6] The study of such

compounds is significant in organic synthesis, where they can serve as intermediates for dyes

and potential pharmaceutical agents, and in mechanistic studies of photochemical reactions

like the photo-Fries rearrangement.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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